Cas no 1698027-97-2 (4-Bromo-2-fluoro-6-nitrobenzoic acid)

• Product Name: 4-Bromo-2-fluoro-6-nitrobenzoic acid
• CAS No: 1698027-97-2
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD28739992
• CID: 4611506
• PubChem ID: 118010187
• Update Time: 2025-10-31

4-Bromo-2-fluoro-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-fluoro-6-nitro-
• 4-Bromo-2-fluoro-6-nitro-benzoic acid
• 4-Bromo-2-fluoro-6-nitrobenzoic acid

• MDL： MFCD28739992
• Inchi： 1S/C7H3BrFNO4/c8-3-1-4(9)6(7(11)12)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： NDJPAWIBZAMBIT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C([N+]([O-])=O)C=C(Br)C=C1F

Additional information on 4-Bromo-2-fluoro-6-nitrobenzoic acid

Comprehensive Guide to 4-Bromo-2-fluoro-6-nitrobenzoic acid (CAS No. 1698027-97-2): Properties, Applications, and Innovations

4-Bromo-2-fluoro-6-nitrobenzoic acid (CAS No. 1698027-97-2) is a highly specialized aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo, fluoro, and nitro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it invaluable for designing drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the surge in AI-driven drug discovery and green chemistry has amplified interest in compounds like 4-Bromo-2-fluoro-6-nitrobenzoic acid. Researchers frequently search for "nitrobenzoic acid derivatives in medicinal chemistry" or "halogenated aromatic acids applications," reflecting its relevance in cutting-edge science. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications in structure-activity relationship (SAR) studies—a hot topic in personalized medicine development.

The synthesis of 4-Bromo-2-fluoro-6-nitrobenzoic acid typically involves nitration and halogenation steps, optimized for high yield and purity. Its CAS No. 1698027-97-2 ensures traceability in global databases, a key factor for compliance with REACH and FDA regulations. Laboratories prioritize "scalable synthesis of nitrobenzoic acids" to meet industrial demands, while computational chemists explore its molecular docking potential against biological targets like enzyme inhibitors.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors and liquid crystals. Its fluorescence properties are under investigation for bioimaging probes, a trending area in nanotechnology. Environmental considerations also drive research into its biodegradation pathways, addressing concerns about persistent organic pollutants (POPs).

To optimize workflows, scientists often query "handling protocols for halogenated nitrobenzoic acids" or "analytical methods for CAS 1698027-97-2." Advanced techniques like HPLC-MS and NMR spectroscopy are employed for quality control, ensuring reproducibility in high-throughput screening. The compound's stability under various pH conditions further broadens its utility in formulation development.

In conclusion, 4-Bromo-2-fluoro-6-nitrobenzoic acid exemplifies the intersection of traditional organic chemistry and modern biotechnology. Its versatility and compliance with safety standards position it as a staple in R&D pipelines, answering the call for innovative solutions in life sciences and beyond.